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Compound of Interest

Compound Name: 2-Fluorophenylhydrazine

Cat. No.: B1330851 Get Quote

An In-depth Technical Guide to 2-Fluorophenylhydrazine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluorophenylhydrazine, a key

chemical intermediate in pharmaceutical and organic synthesis. This document details its

chemical properties, synthesis protocols, and significant applications, with a focus on its role in

the development of novel therapeutic agents.

Core Compound Data
2-Fluorophenylhydrazine is commercially available primarily as its hydrochloride salt, which

enhances its stability. The essential physicochemical data for both the free base and the

hydrochloride salt are summarized below.
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Property 2-Fluorophenylhydrazine
2-Fluorophenylhydrazine
Hydrochloride

CAS Number 2368-80-1 2924-15-4[1][2]

Molecular Formula C₆H₇FN₂[3]
C₆H₈ClFN₂ or C₆H₇FN₂ ·

HCl[1][4]

Molecular Weight 126.13 g/mol [3][5] 162.59 g/mol [1][2][4][6]

Appearance
Colorless to pale yellow liquid

or solid[7]
White to tan powder[2]

Melting Point Not available
200-205 °C (decomposition)[2]

[8]

Synonyms
(o-Fluorophenyl)hydrazine, 1-

(2-Fluorophenyl)hydrazine[7]

o-Fluorophenylhydrazine HCl,

1-(2-Fluorophenyl)hydrazine

hydrochloride[2]

Synthesis of 2-Fluorophenylhydrazine
Hydrochloride
The industrial synthesis of 2-Fluorophenylhydrazine hydrochloride is a multi-step process that

begins with 2-fluoroaniline. The general workflow involves diazotization, reduction, and

subsequent hydrolysis.
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Synthesis Workflow
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Caption: General synthesis workflow for 2-Fluorophenylhydrazine HCl.

Experimental Protocol: Synthesis from 2-Fluoroaniline
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The following protocol is a summarized representation of established industrial synthesis

methods.[1][9]

1. Diazotization:

2-Fluoroaniline is introduced into a mixture of water and hydrochloric acid (approx. 3.2 moles

of HCl per mole of 2-fluoroaniline).

The mixture is cooled, and an aqueous solution of sodium nitrite is added dropwise while

maintaining a low temperature (e.g., 10-20°C) to form the 2-fluorobenzenediazonium

chloride salt.

Excess nitrite is subsequently neutralized using a quenching agent like amidosulfuric acid.

2. Reduction:

The prepared diazonium salt solution is then added to a pre-prepared alkaline bisulfite

solution (sodium hydrogen sulfite and sodium hydroxide).

The pH of the reaction is carefully maintained between 5.4 and 6.5 during the addition.

This step yields the 2-fluorophenylhydrazine-α,β-disulfonate intermediate.

3. Hydrolysis and Isolation:

The reaction mixture containing the disulfonate intermediate is heated (e.g., to 70-80°C).

Concentrated hydrochloric acid is added, and the mixture is heated further to facilitate

hydrolysis, which cleaves the sulfonate groups to form 2-fluorophenylhydrazine
hydrochloride.

Upon cooling, the crude 2-fluorophenylhydrazine hydrochloride crystallizes out of the

solution and is collected by filtration.

4. Purification (Optional):

For higher purity, the crude hydrochloride salt can be neutralized with an alkali solution (e.g.,

sodium hydroxide) to precipitate the free base, 2-fluorophenylhydrazine.
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The free base is then filtered, washed, and can be re-dissolved in hydrochloric acid to form

the purified hydrochloride salt, which is then isolated by filtration and drying.

Applications in Research and Development
2-Fluorophenylhydrazine serves as a critical building block for the synthesis of complex

heterocyclic compounds, which are prevalent in medicinal chemistry and agrochemical

development.[4]

Synthesis of Pyrazole Derivatives
A primary application of 2-fluorophenylhydrazine is in the synthesis of substituted pyrazoles.

Pyrazoles are a class of heterocyclic compounds that form the core of numerous

pharmaceuticals, including anti-inflammatory drugs (e.g., Celecoxib), anticancer agents, and

antimicrobials.[10][11] The most common synthetic route is the Knorr pyrazole synthesis,

involving the condensation of a hydrazine with a 1,3-dicarbonyl compound.

Knorr Pyrazole Synthesis

2-Fluorophenylhydrazine

Condensation/
Cyclization

1,3-Dicarbonyl
Compound

Substituted
1-(2-fluorophenyl)pyrazole

Click to download full resolution via product page

Caption: General scheme for the synthesis of pyrazole derivatives.

Role in Anticancer Drug Discovery
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Hydrazine and hydrazone derivatives are recognized for their wide range of biological activities,

including anticancer properties.[8][12] 2-Fluorophenylhydrazine is a precursor for

synthesizing novel hydrazides and pyrazoles that have been evaluated as potential anticancer

agents.[13] These compounds can exert their effects through various mechanisms, such as the

inhibition of critical enzymes like EGFR and VEGFR-2, or by inducing cell cycle arrest and

apoptosis in cancer cells.[14][15][16] The fluorine atom on the phenyl ring can enhance the

metabolic stability and binding affinity of the final drug molecule, making it a valuable

modification in drug design.[6]

Other Applications
Tryptamine Derivatives: Phenylhydrazines are used in the Fischer indole synthesis, a classic

method for producing indole rings. This chemistry is crucial for synthesizing tryptamine

derivatives, a class of compounds investigated for the treatment of migraines and cluster

headaches.[6]

Agrochemicals: The heterocyclic structures derived from 2-fluorophenylhydrazine are also

utilized in the development of modern herbicides, insecticides, and fungicides.[6]

Safety and Handling
2-Fluorophenylhydrazine hydrochloride is classified as harmful if swallowed, in contact with

skin, or if inhaled.[5] It is also known to cause skin and serious eye irritation and may cause

respiratory irritation.[5] Appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a dust mask, should be used when handling this compound.[2] It should be

stored in a well-ventilated area away from incompatible materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330851?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

